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Compound of Interest

tert-Butyl 5-Norbornene-2-
Compound Name:
carboxylate

Cat. No.: B124783

An In-depth Technical Guide to tert-Butyl 5-Norbornene-2-carboxylate for Researchers and
Drug Development Professionals

Introduction

tert-Butyl 5-Norbornene-2-carboxylate, with the CAS number 154970-45-3, is a versatile
bicyclic ester that serves as a critical building block in advanced material science and
pharmaceutical development.[1][2] Its unique strained ring system, a consequence of the
norbornene framework, imparts distinct reactivity, making it a valuable monomer for ring-
opening metathesis polymerization (ROMP) and an important intermediate in the synthesis of
complex organic molecules.[2][3] This guide provides an in-depth overview of its synthesis,
stereochemistry, commercial availability, and key applications, tailored for researchers,
scientists, and professionals in drug development.

Chemical Identity and Properties
e Chemical Name:tert-Butyl 5-Norbornene-2-carboxylate

e Synonyms: 5-Norbornene-2-carboxylic Acid tert-Butyl Ester, tert-Butyl Bicyclo[2.2.1]hept-5-
ene-2-carboxylate[4]

e Molecular Formula: C12H1s02[5][6]
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e Molecular Weight: 194.27 g/mol [5]

o Appearance: Colorless to pale-yellow liquid[3][6]

Synthesis and Stereochemistry: The Importance of
Endo and Exo Isomers

The primary industrial synthesis of tert-Butyl 5-Norbornene-2-carboxylate is achieved
through the Diels-Alder reaction, a powerful cycloaddition reaction between cyclopentadiene
and tert-butyl acrylate.[7][8] This reaction typically yields a mixture of two sterecisomers: the
endo and exo forms. The endo isomer is generally the major product due to favorable
secondary orbital interactions during the transition state of the reaction.[7]

The ratio of these isomers is a critical quality parameter, as it significantly influences the
properties of resulting polymers and the stereoselectivity of subsequent reactions in
pharmaceutical synthesis.[2][7] For instance, in the development of photoresist polymers, a
high exo content is often desired to prevent undesired intramolecular lactonization.[7]

While the standard Diels-Alder reaction favors the endo product, various strategies have been
developed to achieve a higher proportion of the exo isomer. These methods include the use of
specific catalysts or isomerization of the less stable endo isomer to the more
thermodynamically stable exo form under basic conditions.[7][8][9]

A simplified workflow for the synthesis and potential isomerization of tert-Butyl 5-Norbornene-
2-carboxylate is illustrated below:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Norbornene-2-carboxylic-t-butyl-ester
https://www.myuchem.com/products/manufacture-supply-tert-butyl-5-norbornene-2-carboxylate-cas-154970-45-3-4367
https://labproinc.com/products/tert-butyl-5-norbornene-2-carboxylate-endo-and-exo-mixture-5g-b4267-5g
https://www.benchchem.com/product/b124783?utm_src=pdf-body
https://pdfs.semanticscholar.org/b2e8/ab407124c8b969e5bbbfc153c8ecc6f22d29.pdf
https://www.scirp.org/journal/paperinformation?paperid=17847
https://pdfs.semanticscholar.org/b2e8/ab407124c8b969e5bbbfc153c8ecc6f22d29.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/sourcing-tert-butyl-5-norbornene-2-carboxylate-your-guide-to-a-key-organic-synthesis-intermediate-th
https://pdfs.semanticscholar.org/b2e8/ab407124c8b969e5bbbfc153c8ecc6f22d29.pdf
https://pdfs.semanticscholar.org/b2e8/ab407124c8b969e5bbbfc153c8ecc6f22d29.pdf
https://pdfs.semanticscholar.org/b2e8/ab407124c8b969e5bbbfc153c8ecc6f22d29.pdf
https://www.scirp.org/journal/paperinformation?paperid=17847
https://www.researchgate.net/publication/268370515_Stereo-Selective_Synthesis_of_5-Norbornene-2-exo-carboxylic_Acid-Rapid_Isomerization_and_Kinetically_Selective_Hydrolysis
https://www.benchchem.com/product/b124783?utm_src=pdf-body
https://www.benchchem.com/product/b124783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Diels-Alder Reaction

Cyclopentadiene tert-Butyl Acrylate

Cycloaddition

Kinetic Control

Isomerid Mixture

endo/exo Mixture
(endo favored)

Further Processing

Stereochemical (ontrol (Optional)

Base-Promoted
Isomerization

exo-Enriched Product

Click to download full resolution via product page

Caption: Synthesis workflow for tert-Butyl 5-Norbornene-2-carboxylate.

Commercial Suppliers and Quality Specifications

A variety of chemical suppliers offer tert-Butyl 5-Norbornene-2-carboxylate, typically as a
mixture of endo and exo isomers with a purity of at least 95% as determined by gas
chromatography (GC).[6][10] Researchers should carefully review the certificate of analysis
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from any supplier to confirm the isomeric ratio and the presence of any impurities that could

affect their application.

Below is a summary of prominent commercial suppliers:

Supplier Product Name Purity Notes
tert-Butyl 5- Provides Safety Data
] Norbornene-2- Sheet (SDS) and
TCI Chemicals >95.0% (GC)

carboxylate (endo-

and exo- mixture)

Certificate of Analysis
(CofA).[4]

ChemicalBook

tert-Butyl 5-
norbornene-2-

Varies by supplier

A platform connecting
various suppliers,

some offering 99%

carboxylate )
purity.[11]
5-Norbornene-2- Provides CAS number
Santa Cruz _
) carboxylic t-Butyl For research use only  and molecular
Biotechnology
ester formula.[12]
tert-Butyl 5- Lists physical
Norbornene-2- ] properties such as
Lab Pro Inc. Min. 95.0% (GC) o
carboxylate(endo- and refractive index and
exo- mixture) specific gravity.[6]
A key supplier in
NINGBO INNO tert-Butyl 5- China, emphasizing
PHARMCHEM Norbornene-2- High Purity its role as a
CO.,LTD. carboxylate pharmaceutical

intermediate.[1][2]

Applications in Research and Development
Advanced Polymer Synthesis

The strained double bond of the norbornene moiety makes tert-Butyl 5-Norbornene-2-

carboxylate an excellent monomer for Ring-Opening Metathesis Polymerization (ROMP).[3]

This polymerization technique allows for the synthesis of polymers with well-defined
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microstructures and functionalities. The resulting polynorbornenes find applications in areas
such as:

e Photoresists: For microlithography in the electronics industry.
e Specialty Plastics: With high thermal stability and unique mechanical properties.

 Membranes: For gas separation and filtration.

Pharmaceutical and Organic Synthesis

As a versatile intermediate, tert-Butyl 5-Norbornene-2-carboxylate is employed in the
synthesis of a wide range of more complex molecules.[11] The norbornene scaffold is a
recurring motif in medicinally active compounds and has been explored for its potential in
cancer treatment. The tert-butyl ester group can serve as a protecting group for the carboxylic
acid, which can be deprotected under acidic conditions to reveal the free acid for further
functionalization.

The general workflow for its application in synthesis is depicted below:
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Caption: Application pathways for tert-Butyl 5-Norbornene-2-carboxylate.

Handling and Safety Considerations

tert-Butyl 5-Norbornene-2-carboxylate is a combustible liquid and should be handled with
appropriate safety precautions.[4] Key safety information includes:

e Hazards: Combustible liquid. May cause skin and eye irritation.[13][14]

e Handling: Keep away from heat, sparks, and open flames.[13] Use in a well-ventilated area
and wear appropriate personal protective equipment (PPE), including gloves and safety
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glasses.[13][15]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[13]

Always consult the Safety Data Sheet (SDS) provided by the supplier for comprehensive safety
information before handling this chemical.[13][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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